Cas no 1648909-73-2 (2,6-Bis(1h-Imidazol-1-Ylmethyl)-4-(2,4,4-Trimethylpentan-2-Yl)phenol)

• Product Name: 2,6-Bis(1h-Imidazol-1-Ylmethyl)-4-(2,4,4-Trimethylpentan-2-Yl)phenol
• CAS No: 1648909-73-2
• MF: C₂₂H₃₀N₄O
• MW: 366.499804973602
• CID: 4767424
• PubChem ID: 329825871
• Update Time: 2025-06-07

2,6-Bis(1h-Imidazol-1-Ylmethyl)-4-(2,4,4-Trimethylpentan-2-Yl)phenol Chemical and Physical Properties

Names and Identifiers

• 2,6-Bis(1h-Imidazol-1-Ylmethyl)-4-(2,4,4-Trimethylpentan-2-Yl)phenol
• Bis-Imidazole phenol IDH1 inhibitor
• BDBM50451930
• Q27467139
• VVS
• 2,6-Bis((1H-Imidazol-1-yl)methyl)-4-(2,4,4-trimethylpentan-2-yl)phenol

• Inchi： 1S/C22H30N4O/c1-21(2,3)14-22(4,5)19-10-17(12-25-8-6-23-15-25)20(27)18(11-19)13-26-9-7-24-16-26/h6-11,15-16,27H,12-14H2,1-5H3
• InChI Key： PCIJWPBOCDNTJF-UHFFFAOYSA-N
• SMILES： OC1C(CN2C=NC=C2)=CC(=CC=1CN1C=NC=C1)C(C)(C)CC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 447
• XLogP3: 4.3
• Topological Polar Surface Area: 55.9

2,6-Bis(1h-Imidazol-1-Ylmethyl)-4-(2,4,4-Trimethylpentan-2-Yl)phenol Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：2-8°C

Additional information on 2,6-Bis(1h-Imidazol-1-Ylmethyl)-4-(2,4,4-Trimethylpentan-2-Yl)phenol

Comprehensive Overview of 2,6-Bis(1h-Imidazol-1-Ylmethyl)-4-(2,4,4-Trimethylpentan-2-Yl)phenol (CAS No. 1648909-73-2)

2,6-Bis(1h-Imidazol-1-Ylmethyl)-4-(2,4,4-Trimethylpentan-2-Yl)phenol, identified by its CAS No. 1648909-73-2, is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, material science, and industrial applications. This compound, characterized by its unique molecular structure featuring imidazole and phenol moieties, exhibits remarkable properties that make it a subject of ongoing research. Its imidazole-derived components are particularly noteworthy, as they contribute to its potential in catalysis, polymer stabilization, and even pharmaceutical intermediates.

In recent years, the demand for high-performance chemical additives and functional materials has surged, driven by advancements in green chemistry and sustainable manufacturing. Researchers and industry professionals frequently search for compounds like 2,6-Bis(1h-Imidazol-1-Ylmethyl)-4-(2,4,4-Trimethylpentan-2-Yl)phenol due to its versatility. For instance, its phenolic structure suggests potential antioxidant properties, a hot topic in both cosmetic and food preservation industries. Meanwhile, its imidazole groups are often explored for their role in coordination chemistry, making it a candidate for metal-organic frameworks (MOFs) and other advanced materials.

The synthesis and applications of CAS No. 1648909-73-2 align with current trends in eco-friendly chemical processes. With growing interest in biodegradable additives and non-toxic stabilizers, this compound’s potential to replace traditional, less sustainable alternatives is a key area of investigation. Additionally, its structural complexity makes it a fascinating subject for computational chemistry studies, where researchers model its interactions and reactivity to predict novel applications.

From a commercial perspective, 2,6-Bis(1h-Imidazol-1-Ylmethyl)-4-(2,4,4-Trimethylpentan-2-Yl)phenol is often discussed in the context of specialty chemicals and custom synthesis. Companies specializing in fine chemicals and research reagents are increasingly listing this compound in their portfolios, catering to academic and industrial clients. Its long-tail keyword variations, such as "imidazole-phenol derivative uses" or "CAS 1648909-73-2 suppliers," reflect the diverse queries from potential users seeking detailed technical data or procurement options.

In summary, 2,6-Bis(1h-Imidazol-1-Ylmethyl)-4-(2,4,4-Trimethylpentan-2-Yl)phenol represents a compelling intersection of chemistry and innovation. Its multifaceted applications, from material science to pharmaceutical research, underscore its relevance in modern scientific discourse. As the industry continues to prioritize sustainability and efficiency, compounds like this will likely remain at the forefront of cutting-edge research and development.